Copper sulfate

• IUPAC Name: copper;sulfate
• InChI: InChI=1S/Cu.H2O4S/c;1-5(2,3)4/h;(H2,1,2,3,4)/q+2;/p-2
• InChI Key: ARUVKPQLZAKDPS-UHFFFAOYSA-L
• Canonical SMILES: [O-]S(=O)(=O)[O-].[Cu+2]
• Molecular Formula: CuSO4, CuO4S
• DSSTOX Substance ID: DTXSID6034479
• Molecular Weight: 159.61 g/mol
• Physical Description: Cupric sulfate appears as a white or off-white solid. Melting point 200 °C with decomposition. Non-combustible., Dry Powder; Dry Powder, Pellets or Large Crystals; Dry Powder, Water or Solvent Wet Solid; Liquid; Liquid, Other Solid; NKRA; Other Solid; Pellets or Large Crystals, Grayish-white to greenish-white solid; Hygroscopic; Soluble in water; [Merck Index] White odorless crystalline solid; Soluble in water (316 g/L at 20 deg C); [MSDSonline], WHITE HYGROSCOPIC CRYSTALS.
• Boiling Point: 650 °C (decomp to cupric oxide)
• Solubility: Very soluble in hot water, soluble cold water, Soluble in methanol (1.1 g/100 ml), but insoluble in ethanol; it readily dissolves in aqueous ammonia and excess alkali metal cyanides, with the formation of complexes, In water, 243 g/l @ 0 °C., 75.4 g/100 cc water @ 100 °C, 1.04 g/100 cc methanol @ 18 °C, Solubility in water, g/100ml at 20 °C: 20.3
• Density: 2.29 at 59 °F (USCG, 1999) - Denser than water; will sink, 3.6, 3.6 g/cm³
• Mechanism of Action: This drug is an essential trace element for the functioning of many metalloenzymes including ceruloplasmin, ferroxidase II, lysyl oxidase, monoamine oxidase, Zn-copper superoxide dismutase, tyrosinase, dopamine-β-hydroxylase, and cytochrome-c-oxidase. It is involved in erythropoiesis & leukopoiesis, bone mineralization, elastin and collagen cross-linking, oxidative phosphorylation, catecholamine metabolism, melanin formation & antioxidant protection of cells. Cupric sulfate may also have a role in iron turnover, ascorbic acid metabolism, phospholipid metabolism, myelin formation, glucose homeostasis, and cellular immune defense. After the metal passes through the basolateral membrane it is transported to the liver, attached to serum albumin. The liver is the critical organ for the homeostasis of copper. The copper is then prepared for excretion through the bile or incorporation into various proteins. The transport of copper to the peripheral tissues is accomplished through the plasma attached to serum albumin, ceruloplasmin or low-molecular-weight complexes. In the dermis, copper promotes dermal fibroblasts proliferation, upregulates collagen (types I, II, and V) and elastin fiber components (elastin, fibrillins) production by fibroblasts, through the induction of TGF-β, promotes heat shock protein-47, important for collagen fibril formation, serves as a cofactor of LOX enzyme required for extracellular matrix protein cross-linking, stabilizes the skin ECM once formed, as increased crosslinking of collagen and elastin matrices occurs in a copper dose dependant manner, serves as a cofactor of superoxide dismutase, an antioxidant enzyme in the skin, essential for protection against free radicals, inhibits cellular oxidative effects such as membrane damage and lipid peroxidation, acts as a cofactor of tyrosinase, a melanin biosynthesis essential enzyme responsible for skin and hair pigmentation. In reference to its role as a biocide, copper is an essential nutrient for many organisms. It acts as a cofactor in respiration, and therefore copper is required for aerobic metabolism. Accumulation of copper ions or intracellular release of free copper ions from proteins lead to cell damage. Copper catalyzes reactions that result in the production of hydroxyl radicals through the Fenton and Haber-Weiss reactions. The highly reactive oxygen intermediates lead to lipid peroxidation and oxidation of proteins. Free copper ions oxidize sulfhydryl groups, such as cysteine, in proteins or the cellular redox buffer glutathione. In particular, copper ions inactivate proteins by damaging Fe-S clusters in cytoplasmic hydratases., A significant drop in metabolic reserves was noted in cupric sulfate treated snails. Free amino acid levels dropped and the lactate level increased. The effects of copper treatment on rates of metabolite oxidation and ammonia production in the presence of exogenously added alpha-ketoglutarate were evaluated. A 92% drop in alpha-ketoglutarate dehydrogenase, a 33% drop in alanine aminotransferase, and a 78% rise in glucose 6-phosphatase were recorded. Molluscicidal activity of copper was due to a metabolic block in the tricarboxylic acid cycle at the alpha-ketoglutarate level., ACUTE IV INFUSION OF 300 MG COPPER SULFATE IN CONSCIOUS SHEEP CAUSED AN INCREASE FROM 10.3 TO 22.5 TORR IN MEAN PULMONARY ARTERY PRESSURE & PULMONARY ARTERY WEDGE PRESSURE FROM 3.5 TO 7.6 TORR, WHEREAS SYSTEMIC ARTERIAL PRESSURE INCREASED FROM 95 TO 102 TORR. CARDIAC OUTPUT DECREASED FROM 4.7 TO 3.3 L/MIN. PULMONARY VASCULAR RESISTANCE & SYSTEMIC VASCULAR RESISTANCE INCREASED TO 320 & 160% OF BASE LINE, RESPECTIVELY. THIS PULMONARY HYPERTENSION WAS PRODUCED BY STIMULATION OF THE ALPHA-ADRENERGIC NERVOUS SYSTEM.
• Color/Form: Grayish-white to greenish-white rhombic crystals or amorphous powder /SRP: somewhat wet/, White when dehydrated, Gray to white and has rhombic crystals
• CAS RN: 7758-98-7, 10124-44-4, 18939-61-2
• Melting Point: 590 °C decomp

Description

Copper sulfate, also known as cupric sulfate, is an inorganic compound that combines sulfur with copper. It’s most commonly referred to as basic copper sulfate, BSC copper fungicide, CP basic sulfate, or tri-basic copper sulfate. The most common form of copper sulfate is its pentahydrate, given by the chemical formula CuSO4.5H2O, known for its bright blue color. The anhydrous form, CuSO4, is a pale green or gray-white powder.

Synthesis Analysis

Copper sulfate is produced industrially by treating copper metal with hot concentrated sulfuric acid or its oxides with dilute sulfuric acid. In a laboratory setting, a compound can be synthesized by adding NH3 to a concentrated aqueous solution of copper sulfate.

Molecular Structure Analysis

The CuSO4 molecule consists of an ionic bond between the copper cation (Cu2+) and the sulfate anion (SO42-). The structure of a copper sulfate molecule is also available as a 2D Mol file or as a computed 3D SD file.

Chemical Reactions Analysis

The copper ions present in copper sulfate react with the chloride ions belonging to concentrated hydrochloric acid, leading to the formation of tetrachlorocuprate (II). The chemical equation for this reaction is given by Cu2+ + 4Cl– → CuCl42-. When heated to 650°C, CuSO4 undergoes a decomposition reaction to yield cupric oxide (CuO) and SO3 (sulfur trioxide).

Physical And Chemical Properties Analysis

Copper sulfate is highly soluble in water, and its solutions are acidic. The compound has a melting point of 110°C for the pentahydrate form and decomposes before boiling. The anhydrous form, CuSO4, is a pale green or gray-white powder, while the pentahydrate, CuSO4.5H2O, is known for its bright blue color.

Scientific Research Applications

Aquaculture and Environmental Management

• Aquaculture Micro-Ecosystem Balance : Copper sulfate, when combined with ferrous sulfate, has been found to minimally impact nitrifying bacteria growth while effectively controlling aquatic pathogenic microorganisms (Zhu et al., 2012).
• Algae Control in Water Reservoirs : It is extensively used as an algicide in drinking water reservoirs to manage algal blooms, with its effectiveness being influenced by water chemistry and the copper sensitivity of algae species (McKnight et al., 1983).

Agriculture

• Crop Cultivation : Copper sulfate is used in sweet pepper cultivation, influencing plant growth, productivity, and product quality. Its application includes pre-sowing seed treatment and foliar feeding (Kalmykova, 2021).

Material Sciences

• Copper Sulfate Solution Development : In the development of automated control systems for obtaining copper sulfate solutions, computer models have been utilized, integrating these solutions into modern SCADA systems (Mysov et al., 2021).
• Concrete Durability : Copper slag, a byproduct of copper sulfate, has been investigated for its role in enhancing concrete resistance against sulfate attack, making it a valuable resource in construction material research (Najimi et al., 2011).

Environmental Technologies

• Wastewater Treatment : It is used in anaerobic fluid bed reactors with sulfate-reducing bacteria to remove copper from synthetic wastewater, showcasing its role in environmental remediation (Hajizadeh et al., 2017).

Safety And Hazards

Copper sulfate can cause severe eye irritation. Eating large amounts of copper sulfate can lead to nausea, vomiting, and damage to body tissues, blood cells, the liver, and kidneys. With extreme exposures, shock and death can occur.

Synthesis routes and methods I

Procedure details

Optionally, the copper sulfate solution used in addition 13 is obtained by subjecting a copper-containing material, such as an ore, concentrate, speiss, matte, slag or the like that contains copper, to an aqueous oxidative acid pressure leach 18 with sulfuric acid to produce a copper sulfate-containing leach solution, as indicated with broken lines. In acid leach 18, copper-containing material is slurried with sulfuric acid and the slurry is subjected to acid leach 18 in an autoclave and in the presence of an oxygen-bearing gas at elevated temperature and pressure. The leach 18 is carried out batch-wise or continuously at temperatures in the range of about 100° to 180° C. and under a partial pressure of oxygen in the range of about 0.7 to 2.0 MPa for the formation of a copper sulfate solution and a leach residue. The amount of sulfuric acid should be sufficient to yield a copper sulfate solution containing 100 to 200 g/L copper as copper sulfate. The reaction mixture is discharged by flashing, and is then subjected to liquid-solids separation 19 for removal of the leach residue from the copper sulfate solution which is passed to addition 13. Any excess copper sulfate solution may be treated for the recovery of copper sulfate.

Synthesis routes and methods II

Procedure details

Tribasic copper sulfate was prepared according to the procedure described in Example 4. Initially the reactor vessel contained 100 ml of an aqueous solution of ammonium sulfate (400 g/l). An aqueous, acidic solution of copper sulfate (40 g Cu/l, pH 1.0) was added to the reactor vessel at a flow rate of 5 ml/min. and admixed with an aqueous solution of ammonium hydroxide (13% NH3), which was added at a flow rate sufficient to maintain a reaction pH of about 5.0. The tribasic copper sulfate immediately precipitated from solution as a pale, blue-green solid. The solid was collected and dried to provide a 71.4% yield of tribasic copper sulfate. The tribasic copper sulfate had a water solubility of about 430 mg Cu per liter and a hydroscopicity when stored in 90% humidity for 140 hr. of about 1.73% weight gain verses a 14.4% weight gain for reagent grade copper sulfate pentahydrate.

Synthesis routes and methods III

Procedure details

This example presents a synopsis of biocidal solution design calculations for a biocidal solution comprised of citric acid (the ligand, or complexing agent) and copper. One gallon of sewage effluent containing bacteria could be treated with one drop of stock solution prepared as follows. For this example, a biocide solution of copper sulfate and citric acid is prepared. Other chemical species present in sewage effluent are carbonate, sulfate, chloride, nitrate and especially phosphate, all of which have the potential for decreasing copper effectiveness via precipitation of copper (carbonate, and phosphate), or increasing copper complexation thereby increasing the total available copper.

Synthesis routes and methods IV

Procedure details

A 0.33 M solution of copper sulfate is prepared by dissolving copper (II) sulfate pentahydrate (1.0 g, 2.0 mmol) in water (12 mL). A 0.66 M solution of L-ascorbic acid is prepared by dissolving L-ascorbic acid sodium salt (1.58 g, 4.0 mmol) in water (12 mL). To a solution of tert-butyl (8aS)-8a-(3-bromophenyl)-4,4a,5,7,8,8a-hexahydropyrano[4,3-d][1,3]thiazin-2-ylcarbamate (0.500 g, 1.20 mmol) in ethanol (3.6 mL) is added sodium azide (0.228 g, 3.50 mmol), 1,2-cyclohexanediamine, N,N′-dimethyl-, trans (+/−) (0.0549 g, 0.386 mmol), 0.66 M aqueous L-ascorbic acid sodium salt (0.772 mL, 0.509 mmol), and water (0.71 mL) and the mixture is purged with nitrogen. A 0.33 M aqueous solution of copper (II) sulfate pentahydrate (0.773 mL, 0.255 mmol) is added and the reaction is heated to 80° C. for 12 min. The reaction is poured into cold water to afford a blue mixture that is extracted three times with EtOAc. The organic layer is dried over Na2SO4 to afford crude material which is purified by silica gel chromatography eluting with a linear gradient of 5% to 100% EtOAc in hexanes to give the title compound (0.400 g, 88%). ES/MS m/e: 390 (M+1).

Citations

Acute copper sulfate poisoning

HK Chuttani, PS Gupta, S Gulati, DN Gupta - The American journal of …, 1965 - Elsevier

… It was reported that copper sulfate is not used for this purpose in … Copper sulfate causes a metallic taste in the mouth, a … Acute poisoning with copper sulfate has not been studied …

Number of citations: 291 www.sciencedirect.com

Tribasic copper chloride and copper sulfate as copper sources for weanling pigs

GL Cromwell, MD Lindemann… - Journal of animal …, 1998 - academic.oup.com

… as efficacious as copper sulfate as a growth promotant. The lower water solubility, reduced reactivity, and less corrosive nature of tribasic copper chloride, compared with copper sulfate, …

Number of citations: 166 academic.oup.com

Bioavailability of copper proteinate and copper carbonate relative to copper sulfate in cattle

JD Ward, JW Spears, EB Kegley - Journal of dairy science, 1996 - Elsevier

Two experiments were conducted to determine the relative bioavailabilities of Cu proteinate, CuCO 3 , and CuSO 4 . In Experiment 1, 30 heifers that had been depleted of Cu were used…

Number of citations: 141 www.sciencedirect.com

Adsorption behavior of polyoxyethyleneglycole on the copper surface in an acid copper sulfate bath

M Yokoi, S Konishi, T Hayashi - Denki Kagaku oyobi Kogyo Butsuri …, 1984 - jstage.jst.go.jp

The o 鉦 ect of polyoxyethyleneglycole (PEG) on the copper deposition and dissolution were studied in an acid coPPer sulfate bath as a function of electrode potential, polymerization …

Number of citations: 237 www.jstage.jst.go.jp

Bioavailability of copper from tribasic copper chloride and copper sulfate in growing cattle

JW Spears, EB Kegley, LA Mullis - Animal feed science and technology, 2004 - Elsevier

Bioavailability of copper from tribasic copper chloride and copper sulfate in growing cattle - … Copper sulfate is readily soluble in water. However, interactions that occur result in most of …

Number of citations: 105 www.sciencedirect.com

Copper status of ewes fed increasing amounts of copper from copper sulfate or copper proteinate

GE Eckert, LW Greene, GE Carstens… - Journal of Animal …, 1999 - academic.oup.com

… Copper sulfate or Cu proteinate was added to the basal diet to supply 10, 20, or 30 mg/kg of dietary copper in a 2 × 3 factorial arrangement of treatments. Ewes were housed in 3.7- × 9.1…

Number of citations: 87 academic.oup.com

Toxicity and bioavailability of copper herbicides (Clearigate, Cutrine-Plus, and copper sulfate) to freshwater animals

BJ Mastin, JH Rodgers, Jr - Archives of environmental contamination and …, 2000 - Springer

… , Cutrine-Plus, and copper sulfate exposure than D. magna with … Copper sulfate was an order of magnitude less toxic to C. … magna to copper sulfate at 40 and 50 g Cu/L, respectively. …

Number of citations: 134 link.springer.com

Evaluation of copper sulfate and a copper lysine complex as growth promoters for weanling swine

GA Apgar, ET Kornegay, MD Lindemann… - Journal of animal …, 1995 - academic.oup.com

… 5-wk trials using 176 weanling pigs (average initial weight of 8.3 kg and age of 31 d) were conducted to examine the effect of feeding varying levels of dietary Cu from copper sulfate (…

Number of citations: 193 academic.oup.com

Side effects of 58 years of copper sulfate treatment of the fairmont lakes, MINNESOTA 1

MJ Hanson, HG Stefan - JAWRA Journal of the American Water …, 1984 - Wiley Online Library

… with copper sulfate for 58 years to reduce excessive algal growth. Copper sulfate was … into lake responses to sustained chemical treatment with copper sulfate. Short-term and long-term …

Number of citations: 135 onlinelibrary.wiley.com

Efficacy of copper sulfate for the treatment of ichthyophthiriasis in channel catfish

D Schlenk, JL Gollon, BR Griffin - Journal of Aquatic Animal Health, 1998 - Taylor & Francis

… Concentration of TSS was inversely correlated to the efficacy of copper sulfate for I. multifiliis … of a single copper sulfate dose. The results indicated that copper sulfate can be used to …

Number of citations: 91 www.tandfonline.com